2-Bromo-2',4'-dihydroxyacetophenone
Overview
Description
2-Bromo-2’,4’-dihydroxyacetophenone is an organic compound with the empirical formula C8H7BrO3 . It is used as a protein tyrosine phosphatase (PTP) inhibitor that covalently blocks the catalytic domain of the Src homology region 2 domain-containing phosphatase (SHP-1 (ΔSH2)) with a Ki value of 43 μM and PTP1B with a Ki value of 42 μM .
Molecular Structure Analysis
The molecular weight of 2-Bromo-2’,4’-dihydroxyacetophenone is 231.04 . The compound has a solid form and its melting point is between 128-132 °C (lit.) . The SMILES string representation isOc1ccc(c(O)c1)C(=O)CBr . Chemical Reactions Analysis
2-Bromo-2’,4’-dihydroxyacetophenone is a protein tyrosine phosphatase (PTP) inhibitor that covalently blocks the catalytic domain of certain phosphatases . It is also involved in the synthesis of various compounds via the Hantzsch reaction .Physical And Chemical Properties Analysis
2-Bromo-2’,4’-dihydroxyacetophenone is a solid compound with a melting point of 128-132 °C (lit.) . Its density is 1.8±0.1 g/cm3, and it has a boiling point of 367.2±11.0 °C at 760 mmHg .Scientific Research Applications
Chemical Synthesis
2-Bromo-2’,4’-dihydroxyacetophenone is used in chemical synthesis . It is often used as a starting material or intermediate in the synthesis of other complex organic compounds .
Derivatization and Determination of Carboxylic Acids
A method is presented for the derivatization and determination of carboxylic acids by high-performance liquid chromatography with electrochemical and ultraviolet detection . This compound can be used as a derivatizing agent in this process .
Pharmaceutical Intermediate
4’-Bromo-2’-hydroxyacetophenone is used as a pharmaceutical intermediate . It is used in the synthesis of various pharmaceutical compounds .
Synthesis of Flavones
An efficient one-pot synthesis of 4’-substituted flavones has been reported . The 2-hydroxyacetophenone, 2,4-dihydroxyacetophenone, or 2,5-dihydroxyacetophenone, or 2,6-dihydroxyacetophenone was treated with 2 equiv of a 4-substituted aroyl chloride . Various 4’-substituted (R=H, Me, Cl, F) flavone derivatives were obtained via this one-pot procedure in high yield (≥70%) .
Biological Testing
The present study aims are to investigate whether a library of 4’-substituted flavonoids can be synthesized conveniently for biological testing . After 2-hydroxy, 2,4-dihydroxy, and 2,5-dihydroxyacetophenones were heated for 24–48 h with 4-substituted benzoyl chloride in the presence of wet potassium carbonate (1% w/w water) in acetone, the products were mainly β-diketone instead of flavonoids .
Baker–Venkataraman Rearrangement
Flavonoids are classically prepared through Baker–Venkataraman rearrangement . In the classic synthesis methods, flavonoids are prepared through a three-step reaction involving esterification, rearrangement and cyclization .
Mechanism of Action
Mode of Action
The exact mode of action of 2-Bromo-2’,4’-dihydroxyacetophenone is currently unknown due to the lack of specific studies on this compound . .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the reactivity of brominated compounds like 2-Bromo-2’,4’-dihydroxyacetophenone . .
Safety and Hazards
properties
IUPAC Name |
2-bromo-1-(2,4-dihydroxyphenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrO3/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3,10-11H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RAULLGKGLGXMOM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)O)C(=O)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50947799 |
Source
|
| Record name | 2-Bromo-1-(2,4-dihydroxyphenyl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50947799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-2',4'-dihydroxyacetophenone | |
CAS RN |
2491-39-6 |
Source
|
| Record name | 1-(2,4-Dihydroxyphenyl)-2-bromoethanone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002491396 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Bromo-1-(2,4-dihydroxyphenyl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50947799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4-Dihydroxyphenacyl bromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5H-pyrrolo[3,2-d]pyrimidine](/img/structure/B1210150.png)
